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Compound of Interest

Compound Name: Cangrelor (tetrasodium)

Cat. No.: B10831623

Get Quote

For researchers, scientists, and drug development professionals, the diligent management and

disposal of chemical compounds like Cangrelor are fundamental to laboratory safety and

environmental stewardship.[1][2] This guide provides a comprehensive, step-by-step procedure

for the proper disposal of Cangrelor (tetrasodium), ensuring the safety of personnel and

adherence to regulatory standards.

Key Chemical and Physical Properties
A clear understanding of a compound's properties is essential for its safe handling and

disposal.[1] The table below summarizes the key characteristics of Cangrelor (tetrasodium).

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10831623#bc-rfq
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Guidance_for_Handling_Cangrelor.pdf
https://www.benchchem.com/product/b10831623/docs?utm_src=pdf-body#safe-disposal-of-cangrelor-tetrasodium-a-procedural-guide
https://www.benchchem.com/pdf/Safeguarding_Research_Environments_Proper_Disposal_of_Cangrelor.pdf
https://www.benchchem.com/product/b10831623/docs?utm_src=pdf-body#safe-disposal-of-cangrelor-tetrasodium-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name Cangrelor (tetrasodium)

Molecular Formula C₁₇H₂₁Cl₂F₃N₅Na₄O₁₂P₃S₂[1][3]

Molecular Weight 864.29 g/mol [1][3]

CAS Number 163706-36-3[1][3]

Storage Temperature 20°C to 25°C (68°F to 77°F)[1]

Appearance White to off-white lyophilised powder[4]

Disposal Protocol: A Step-by-Step Approach
Adherence to the following procedures is critical for the safe and compliant disposal of

Cangrelor and its associated materials. These guidelines must be implemented in conjunction

with all institutional, local, state, and federal regulations.[1]

Step 1: Hazard Assessment
Before handling, thoroughly review the Safety Data Sheet (SDS) for Cangrelor to be fully aware

of all potential hazards.[1] Although not classified as a hazardous substance or mixture by

GHS, it is harmful if swallowed.[3][5] Impurities may have unknown toxicological properties and

should be handled with a high degree of caution.[1]

Step 2: Personal Protective Equipment (PPE)
Always wear appropriate PPE to prevent accidental exposure. This is the first line of defense

against contamination.[2]

Hand Protection: Chemical-resistant gloves.[1][2]

Eye Protection: Safety glasses with side shields or goggles.[1][2]

Body Protection: A laboratory coat or other protective clothing is required to protect skin and

personal clothing.[1][2]
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Respiratory Protection: All handling of solid Cangrelor should occur within a certified

chemical fume hood to minimize inhalation risk.[2]

Step 3: Waste Segregation and Collection
All waste materials contaminated with Cangrelor must be treated as hazardous chemical

waste.[2] Never dispose of Cangrelor or its containers in the regular trash or down the drain.[1]

Improper disposal can lead to environmental contamination and significant legal penalties.[1][2]

Solid Waste: All solid materials contaminated with Cangrelor, such as gloves, weighing

paper, pipette tips, and absorbent pads, must be placed in a dedicated, clearly labeled, and

sealed hazardous waste container that is chemically compatible and leak-proof.[1][2]

Liquid Waste: Collect all unused Cangrelor solutions and solvent rinses in a designated

hazardous liquid waste container.[1][2] This container must be securely sealed, clearly

labeled, and must not be mixed with incompatible waste streams.[1][2]

Empty Containers: Handle uncleaned, empty containers as you would the product itself. After

ensuring they are empty, dispose of original containers in accordance with your institution's

guidelines.[1]

Step 4: Waste Storage
Store all hazardous waste containers in a designated satellite accumulation area within the

laboratory.[1][2] This area should be secure, under the control of laboratory personnel, and

situated away from general traffic.[1][2]

Step 5: Final Disposal
Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste.[1][2] Final disposal must be performed by a

licensed hazardous waste contractor in accordance with all federal, state, and local regulations,

including the Resource Conservation and Recovery Act (RCRA).[1][6]

Experimental Protocols
The provided search results do not contain specific experimental protocols for the chemical

neutralization or inactivation of Cangrelor for disposal purposes. The mandated procedure is to
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collect and dispose of the chemical as hazardous waste through certified channels as outlined

above.

Disposal Workflow Visualization
The following diagram illustrates the procedural workflow for the safe and compliant disposal of

Cangrelor.
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Caption: Workflow for the proper disposal of Cangrelor (tetrasodium).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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